Cas no 102117-28-2 (2,5,8,11,14,17-Hexaoxaheneicosane)

• Product Name: 2,5,8,11,14,17-Hexaoxaheneicosane
• CAS No: 102117-28-2
• MF: C₁₅H₃₂O₆
• MW: 308.410985946655
• CID: 3558872
• PubChem ID: 85529638
• Update Time: 2025-10-30

2,5,8,11,14,17-Hexaoxaheneicosane Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11,14,17-Hexaoxaheneicosane
• F88811
• 2,5,8,11,14,17-Hexaoxahenicosane
• 102117-28-2
• 1-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]butane
• SCHEMBL20314592

• Inchi： 1S/C15H32O6/c1-3-4-5-17-8-9-19-12-13-21-15-14-20-11-10-18-7-6-16-2/h3-15H2,1-2H3
• InChI Key： XAVVOOLDPSCTST-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOC)CCCC

Computed Properties

• Exact Mass: 308.21988874g/mol
• Monoisotopic Mass: 308.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 18
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4Ų

Additional information on 2,5,8,11,14,17-Hexaoxaheneicosane

Recent Advances in the Study of 2,5,8,11,14,17-Hexaoxaheneicosane (CAS: 102117-28-2) in Chemical Biology and Pharmaceutical Research

The compound 2,5,8,11,14,17-Hexaoxaheneicosane (CAS: 102117-28-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This polyether compound, characterized by its unique structural properties, has shown promising potential in various applications, including drug delivery, molecular recognition, and as a building block for supramolecular chemistry. Recent studies have explored its physicochemical properties, biocompatibility, and interactions with biological systems, providing valuable insights for its utilization in therapeutic and diagnostic applications.

One of the key areas of research has focused on the compound's role in enhancing drug solubility and bioavailability. Due to its amphiphilic nature, 2,5,8,11,14,17-Hexaoxaheneicosane has been investigated as a potential excipient in formulation development. Studies have demonstrated its ability to form stable micelles and vesicles, which can encapsulate hydrophobic drugs, thereby improving their delivery and efficacy. These findings are particularly relevant for the development of novel nanomedicines targeting cancer and other diseases with poor drug solubility profiles.

In addition to its applications in drug delivery, recent research has highlighted the compound's utility in molecular recognition and sensing. The polyether chain of 2,5,8,11,14,17-Hexaoxaheneicosane exhibits selective binding affinity for certain metal ions and small molecules, making it a candidate for the design of biosensors and diagnostic tools. Advanced spectroscopic and computational studies have elucidated the binding mechanisms and thermodynamics of these interactions, paving the way for the development of highly specific and sensitive detection systems.

Furthermore, the biocompatibility and low toxicity of 2,5,8,11,14,17-Hexaoxaheneicosane have been confirmed through in vitro and in vivo studies. These properties are critical for its potential use in clinical settings. Recent toxicological assessments have shown that the compound exhibits minimal cytotoxicity and does not induce significant immune responses, supporting its suitability for biomedical applications. However, further long-term studies are needed to fully evaluate its safety profile.

Looking ahead, the integration of 2,5,8,11,14,17-Hexaoxaheneicosane into multifunctional platforms is a promising direction. Researchers are exploring its combination with other nanomaterials, such as gold nanoparticles and carbon nanotubes, to create hybrid systems with enhanced functionalities. These hybrid systems could offer synergistic effects, such as improved targeting, controlled release, and real-time monitoring of therapeutic outcomes.

In conclusion, the latest research on 2,5,8,11,14,17-Hexaoxaheneicosane (CAS: 102117-28-2) underscores its versatility and potential in chemical biology and pharmaceutical sciences. Its unique properties make it a valuable tool for drug delivery, molecular recognition, and diagnostic applications. As research continues to uncover new insights, this compound is poised to play a pivotal role in advancing innovative therapeutic and diagnostic strategies.